3-Bromoimidazo[1,2-a]pyrimidine

• IUPAC Name: 3-bromoimidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C6H4BrN3/c7-5-4-9-6-8-2-1-3-10(5)6/h1-4H
• InChI Key: GNHZXUKWLSWKHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2N=C1)Br
• Molecular Formula: C6H4BrN3
• DSSTOX Substance ID: DTXSID40377182
• Molecular Weight: 198.02 g/mol
• CAS RN: 6840-45-5

Description

3-Bromoimidazo[1,2-a]pyrimidine is a chemical compound with the CAS Number: 6840-45-5. It has a molecular weight of 198.02.

Synthesis Analysis

3-Bromoimidazo[1,2-a]pyridines were synthesized from α-bromoketones and 2-aminopyridine under different reaction conditions. N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP. The reaction conditions were mild and metal-free.

Molecular Structure Analysis

The molecular structure of 3-Bromoimidazo[1,2-a]pyrimidine is represented by the InChI code: 1S/C6H4BrN3/c7-5-4-9-6-8-2-1-3-10(5)6/h1-4H.

Chemical Reactions Analysis

3-Bromoimidazopyridines were obtained in ethyl acetate via one-pot tandem cyclization/bromination when only TBHP was added. The cyclization to form imidazopyridines was promoted by the further bromination.

Physical And Chemical Properties Analysis

3-Bromoimidazo[1,2-a]pyrimidine is a solid at room temperature. It has a boiling point of 158-160°C.

Scientific Research Applications

Chemodivergent Synthesis

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Pharmaceutical Applications

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Anti-Cancer Drugs

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Optoelectronic Devices

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Sensors

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Confocal Microscopy and Imaging

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Mechanism of Action

Target of Action

3-Bromoimidazo[1,2-a]pyrimidine is a synthetic compound that has been studied for its potential biological and therapeutic value

Mode of Action

It is synthesized from α-bromoketones and 2-aminopyridine under specific reaction conditions . The compound’s interaction with its targets and the resulting changes are not well-documented in the literature. More research is needed to elucidate the specific interactions and changes that occur when 3-Bromoimidazo[1,2-a]pyrimidine interacts with its targets.

Biochemical Pathways

The compound is synthesized via a one-pot tandem cyclization/bromination process

Result of Action

While some studies have suggested potential anticancer activity , the specific molecular and cellular effects of the compound’s action are not well-understood

Safety and Hazards

The safety information for 3-Bromoimidazo[1,2-a]pyrimidine includes several hazard statements: H302+H312+H332;H315;H319;H335. Precautionary measures include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for their wide range of applications in medicinal chemistry. They have received great attention in recent years due to their varied medicinal applications. Therefore, the development of new synthetic methods and the exploration of their biological properties could be potential future directions.

Synthesis routes and methods

Procedure details

Imidazo[1,2-α]pyrimidine (0.20 g, 1.68 mmol) and sodium acetate 207 mg, 2.52 mmol) were dissolved in methanol (2 ml) which had been saturated with potassium bromide and this mixture was cooled to −10° C. before dropwise addition of bromine (269 mg, 1.68 mmol) over 5 min. On complete addition the mixture was quenched by addition of 1M sodium sulfite solution (2 ml) and the solvent removed in vacuo. The residue was treated with water (15 ml) and saturated sodium hydrogencarbonate solution (15 ml) and extracted with ethyl acetate (2×50 ml). The organics were combined then washed with brine (40 ml), dried over anhydrous sodium sulfate and evaporated to give an off-white solid. This solid was purified by silica gel chromatography eluting with dichloromethane and 1% conc. ammonia on a gradient of methanol (1-2%) to give 3-bromoimidazo[1,2-α]pyrimidine (0.29 g, 87%) as a white solid: δH (400 MHz, CDCl3) 7.02 (1H, dd, J 7 and 4), 7.83 (1H, s), 8.43 (1H, dd, J 7 and 2), 8.59 (1H, dd, J 7 and 2).